4-(benzyloxy)-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C27H21N3O3/c1-18-22(27-30-25-24(33-27)11-6-16-28-25)9-5-10-23(18)29-26(31)20-12-14-21(15-13-20)32-17-19-7-3-2-4-8-19/h2-16H,17H2,1H3,(H,29,31)
• InChI Key: NMXAIVURVDYTBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3)C4=NC5=C(O4)C=CC=N5
• Molecular Formula: C27H21N3O3
• Molecular Weight: 435.5 g/mol

Description

4-(benzyloxy)-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the benzamide family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is not fully understood. However, it has been suggested that the compound may exert its antitumor activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the prevention and treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(benzyloxy)-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments is its potent antitumor activity, which makes it a potential candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its complex synthesis method, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on 4-(benzyloxy)-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One of the most promising directions is the development of new drugs based on this compound for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential targets for its antitumor activity. Furthermore, the synthesis method of this compound can be optimized to make it more cost-effective and scalable for large-scale experiments.

Scientific Research Applications

The compound 4-(benzyloxy)-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. This compound has been shown to exhibit potent antitumor activity in vitro, which makes it a potential candidate for the development of anticancer drugs.